Cas no 122663-19-8 ((5S)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one)

• Product Name: (5S)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one
• CAS No: 122663-19-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD19690658
• CID: 1102367
• PubChem ID: 14876039
• Update Time: 2025-10-28

(5S)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (5S)-5-(hydroxymethyl)-1-methyl-2-Pyrrolidinone
• (5S)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one
• MFCD19690658
• EN300-1664921
• (S)-5-(Hydroxymethyl)-1-methylpyrrolidin-2-one
• SCHEMBL157215
• 122663-19-8
• AS-79416
• CS-0197567
• OHTBSHGXEXCIOI-YFKPBYRVSA-N

• MDL： MFCD19690658
• Inchi： 1S/C6H11NO2/c1-7-5(4-8)2-3-6(7)9/h5,8H,2-4H2,1H3/t5-/m0/s1
• InChI Key： OHTBSHGXEXCIOI-YFKPBYRVSA-N
• SMILES： OC[C@@H]1CCC(N1C)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (5S)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one

(5S)-5-(Hydroxymethyl)-1-Methylpyrrolidin-2-One: A Comprehensive Overview

The compound (5S)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one, identified by the CAS number 122663-19-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinone derivatives, which are widely studied for their diverse applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of (5S)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one as a versatile building block in medicinal chemistry. Its unique structure, featuring a hydroxymethyl group at the 5-position and a methyl group at the 1-position, makes it an ideal candidate for exploring stereochemical and functional group diversity in drug design.

One of the most notable advancements in research related to this compound involves its application in asymmetric synthesis. Scientists have successfully utilized (5S)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one as a chiral auxiliary to construct complex molecular architectures with high enantioselectivity. This approach has been particularly valuable in the synthesis of bioactive compounds, such as kinase inhibitors and GPCR modulators.

In addition to its role as a chiral auxiliary, this compound has also been explored for its potential as a ligand in transition metal-catalyzed reactions. Recent findings suggest that it can enhance the catalytic efficiency of certain palladium-catalyzed cross-coupling reactions, making it a valuable tool in modern organic synthesis.

The structural versatility of (5S)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one has also led to its investigation as a component in peptide-based therapeutics. Researchers have demonstrated that incorporating this compound into peptide backbones can improve their stability and bioavailability, paving the way for novel drug delivery systems.

Furthermore, recent computational studies have provided deeper insights into the electronic properties and reactivity of this compound. By employing advanced quantum mechanical calculations, scientists have mapped out the potential energy surfaces for various reaction pathways involving this molecule, enabling more precise predictions of its behavior in different chemical environments.

In conclusion, (5S)-5-(hydroxymethyl)-1-methylpyrrolidin-2-one stands out as a multifaceted molecule with immense potential across various domains of chemistry and pharmacology. Its continued exploration is expected to yield groundbreaking discoveries that will further advance our understanding of complex chemical systems and their applications in medicine.